Cas no 16268-57-8 (1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-)

1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)- structure
16268-57-8 structure
Product Name:1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-
CAS No:16268-57-8
MF:C9H16N6O
MW:224.262940406799
CID:164997
PubChem ID:204412
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-
    • 2-N,4-N-dimethyl-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
    • N,N'-Dimethyl-6-morpholino-1,3,5-triazine-2,4-diamine
    • s-Triazine, 2,4-bis(methylamino)-6-morpholino-
    • 2,4-Bis(methylamino)-6-morpholino-s-triazine
    • 1,3,5-Triazine-2,4-diamine, N,N'-dimethyl-6-(4-morpholinyl)-
    • AI3-60123
    • N,N/'-Dimethyl-6-morpholino-1,3,5-triazine-2,4-diamine
    • BRN 0617449
    • 16268-57-8
    • DTXSID00167425
    • AKOS019338410
    • 1,3,5-Triazine-2,4-diamine, N,N'-bis(methyl)-6-morpholino-
    • Inchi: 1S/C9H16N6O/c1-10-7-12-8(11-2)14-9(13-7)15-3-5-16-6-4-15/h3-6H2,1-2H3,(H2,10,11,12,13,14)
    • InChI Key: RNJNDYSDCDTDFN-UHFFFAOYSA-N
    • SMILES: O1CCN(C2N=C(NC)N=C(NC)N=2)CC1

Computed Properties

  • Exact Mass: 224.13878
  • Monoisotopic Mass: 224.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 431.9°Cat760mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.637
  • PSA: 75.2
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